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Compound of Interest

D-Saccharic acid 1,4-lactone
Compound Name:
hydrate

Cat. No.: B022300

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of D-
Saccharic acid 1,4-lactone hydrate using High-Performance Liquid Chromatography (HPLC).

Introduction

D-Saccharic acid 1,4-lactone, a derivative of D-glucaric acid, is a potent inhibitor of 3-
glucuronidase. This enzyme is implicated in the metabolism of various drugs and endogenous
compounds, as well as in certain pathological conditions. Accurate quantification of D-
Saccharic acid 1,4-lactone is crucial for research in drug development, clinical diagnostics, and
food science. This application note details a reliable HPLC method for its analysis.

Physicochemical Properties

A summary of the key properties of D-Saccharic acid 1,4-lactone hydrate is presented in
Table 1.

Table 1: Physicochemical Properties of D-Saccharic Acid 1,4-Lactone Hydrate
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Property Value Reference
Synonyms D-Glucaro-1,4-lactone, DSAL

Molecular Formula CeHsO7 « H20

Molecular Weight 210.14 g/mol

CAS Number 61278-30-6

Purity (by HPLC) >98.0%

UV Amax 216 nm

Solubility Water: 50 mg/mL

DMSO: 42 mg/mL [1]

Storage Temperature 2-8°C

Experimental Protocols

This section outlines the necessary equipment, reagents, and procedures for the HPLC
analysis of D-Saccharic acid 1,4-lactone hydrate.

e HPLC system with a UV detector

e Analytical balance

e pH meter

e Volumetric flasks and pipettes

o Syringe filters (0.45 um)

e HPLC vials

o D-Saccharic acid 1,4-lactone hydrate analytical standard (=98.0% purity)
o Acetonitrile (HPLC grade)

e Ammonium formate (LC-MS grade)
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e Formic acid (LC-MS grade)

e Deionized water (18.2 MQ-cm)

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of D-Saccharic acid 1,4-lactone
hydrate and dissolve it in 10 mL of deionized water in a volumetric flask.

o Working Standards: Prepare a series of working standards by diluting the stock solution with
the mobile phase to achieve concentrations ranging from 1 pg/mL to 100 pg/mL.

The sample preparation method will vary depending on the matrix. For aqueous samples,
filtration through a 0.45 pm syringe filter may be sufficient. For more complex matrices, such as
biological fluids or food samples, a protein precipitation or solid-phase extraction (SPE) step
may be necessary.

A Hydrophilic Interaction Liquid Chromatography (HILIC) method is recommended for the
analysis of the polar D-Saccharic acid 1,4-lactone.

Table 2: HPLC Method Parameters

Parameter Condition

HILIC Column (e.g., Waters ACQUITY UPLC
BEH HILIC, 2.1 x 100 mm, 1.7 um)

Column

) 10 mM Ammonium formate in Water with 0.1%
Mobile Phase A ) )
Formic Acid

) 90:10 Acetonitrile:Water with 10 mM Ammonium
Mobile Phase B . .
Formate and 0.1% Formic Acid

Gradient 95% B to 50% B over 10 minutes
Flow Rate 0.3 mL/min

Column Temperature 30°C

Injection Volume 5pL

Detection UV at 210 nm
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Data Presentation

The following table summarizes the expected quantitative data for the described HPLC

method.

Table 3: Method Performance Characteristics

Parameter Expected Value

) ) Approximately 4-6 minutes (highly dependent on
Retention Time N ]
the specific HILIC column and gradient)

Linearity (R?) >0.995

Limit of Detection (LOD) <1 pg/mL

Limit of Quantification (LOQ) <5 pg/mL

Precision (%RSD) <5%

Accuracy (% Recovery) 95-105%
Visualization

The following diagrams illustrate the experimental workflow for the HPLC analysis of D-
Saccharic acid 1,4-lactone hydrate.

Sample & Standard Preparation
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Caption: Experimental workflow for HPLC analysis.

D-Saccharic Acid 1,4-Lactone Mobile Phase
(Polar Analyte) (High Organic Content)

interacts with competes with analyte for

HILIC Stationary Phase
(Polar)

Retention Mechanism:
Aqueous layer formation on stationary phase allows partitioning of polar analyte.

Click to download full resolution via product page

Caption: Principle of HILIC retention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

